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Compound of Interest

Compound Name: BRD4 Inhibitor-19

Cat. No.: B12421325

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of BRD4 Inhibitor-19, a potent and

selective inhibitor of the Bromodomain and Extra-Terminal (BET) family protein BRD4. This

document details its mechanism of action, presents available quantitative data, and offers

detailed protocols for utilizing CRISPR-Cas9 screening to identify mechanisms of resistance

and sensitivity.

Introduction to BRD4 and BRD4 Inhibitor-19
Bromodomain-containing protein 4 (BRD4) is an epigenetic reader that plays a critical role in

regulating gene expression by binding to acetylated lysine residues on histones. This

interaction facilitates the recruitment of transcriptional machinery, including the positive

transcription elongation factor b (P-TEFb), to the promoters and enhancers of target genes,

leading to transcriptional activation. BRD4 is a key regulator of oncogenes such as MYC,

making it an attractive therapeutic target in various cancers.[1][2][3]

BRD4 inhibitors are small molecules that competitively bind to the bromodomains of BRD4,

preventing its association with chromatin and thereby downregulating the expression of its

target genes.[1] This document focuses on a specific compound, referred to as BRD4
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Inhibitor-19. It is important to note that the literature contains references to at least two distinct

compounds designated as "compound 19" with BRD4 inhibitory activity. The available data for

these compounds are presented separately.

Quantitative Data
The following tables summarize the available quantitative data for BRD4 Inhibitor-19 and

related compounds.

Table 1: In Vitro Potency of BRD4 Inhibitor-19 and Related Compounds

Compound Target Assay IC50 Cell Line Reference

BRD4

Inhibitor-19
BRD4-BD1

Biochemical

Assay
55 nM - [4]

Molecule 19 BRD4
Biochemical

Assay

1.530 ± 0.185

µM
- [5]

Compound

20 (derivative

of a

"compound

19")

Brd4(1)
Biochemical

Assay
17 nM - [6]

Compound

20 (derivative

of a

"compound

19")

c-Myc

Inhibition

Cellular

Assay
32 nM MV4-11 [6]

Table 2: Effect of a "Compound 20" (derivative of a "compound 19") on c-Myc mRNA Levels in

MV4-11 Xenografts
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Treatment Dose (twice a day) c-Myc mRNA Reduction

5 mg/kg 50%

15 mg/kg 75%

Data from a study on a derivative of a

compound designated as "compound 19".[6]

Signaling Pathways and Experimental Workflows
BRD4 Signaling Pathway

BRD4 acts as a scaffold protein that recognizes acetylated histones at super-enhancers and

promoters, leading to the recruitment of the P-TEFb complex. P-TEFb then phosphorylates

RNA Polymerase II, promoting transcriptional elongation of target genes, including the

oncogene MYC.

Nucleus
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BRD4

 Binds to
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RNA Pol II
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Caption: BRD4 signaling pathway and the mechanism of action of BRD4 Inhibitor-19.

CRISPR Screening Workflow for Identifying Resistance Mechanisms

A genome-wide CRISPR-Cas9 knockout screen can be employed to identify genes whose loss

confers resistance to BRD4 Inhibitor-19. The general workflow involves transducing a Cas9-

expressing cell line with a pooled sgRNA library, treating the cell population with the inhibitor,

and then identifying sgRNAs that are enriched in the resistant population through next-

generation sequencing.[7][8]

Cas9-expressing cells

Transduction

Lentiviral sgRNA Library

Pooled cell population with knockouts

Treatment with BRD4 Inhibitor-19

Resistant cell population

Genomic DNA extraction

sgRNA amplification (PCR)

Next-Generation Sequencing

Data Analysis

Identification of Resistance Genes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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